Cas no 12634-34-3 (Benzenemethanamine,N-(4-methylphenyl)-)

• Product Name: Benzenemethanamine,N-(4-methylphenyl)-
• CAS No: 12634-34-3
• MF: C₁₂H₁₁NO₅
• MW: 249.219443559647
• CID: 170068
• PubChem ID: 5748693
• Update Time: 2025-04-19

Benzenemethanamine,N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-(4-methylphenyl)-
• methyl 7-methoxy-2-methylidene-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-5-carboxylate
• macromomycins
• Methyl 7-methoxy-2-methylene-3-oxo-3,4-dihydro-2H-1,4-benzoxazine -5-carboxylate
• Methyl 3,4-dihydro-7-methoxy-2-methylene-3-oxo-2H-1,4-benzoxazine-5-carboxylate
• UNII-H4AJ86QK46
• H4AJ86QK46
• Macromomycin
• 85691-10-7
• Macromomycin B
• 70213-45-5
• Macromycin apoprotein, Streptomyces macromomyceticus
• methyl 7-methoxy-2-methylidene-3-oxo-4H-1,4-benzoxazine-5-carboxylate
• Macromomycin protein
• 2H-1,4-Benzoxazine-5-carboxylic acid, 3,4-dihydro-7-methoxy-2-methylene-3-oxo-, methyl ester
• SCHEMBL15989044
• Auromomycin
• 12634-34-3
• NSC-170105
• NSC 289642
• Macromomycin I protein
• DTXSID90220477
• Macromomycin I
• Q15426211

• Inchi： 1S/C12H11NO5/c1-6-11(14)13-10-8(12(15)17-3)4-7(16-2)5-9(10)18-6/h4-5H,1H2,2-3H3,(H,13,14)
• InChI Key： HXKWEZFTHHFQMB-UHFFFAOYSA-N
• SMILES： O1C(=C)C(NC2C(C(=O)OC)=CC(=CC1=2)OC)=O

Computed Properties

• Exact Mass: 249.06373
• Monoisotopic Mass: 249.063722
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9
• XLogP3: 1.3

Experimental Properties

• Density: 1.35
• Boiling Point: 480°Cat760mmHg
• Flash Point: 244.1°C
• Refractive Index: 1.577
• PSA: 73.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines